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Chemical Profiles and Roles

The table below summarizes the fundamental differences between the two compounds based on the search

results.

Feature Carvedilol (Parent Drug)
3-Hydroxy Carvedilol-d5 (Metabolite &
Isotope)

Chemical Role Active pharmaceutical ingredient
(API) [1]

Deuterium-labeled metabolite of Carvedilol
[2]

Primary
Application

Treatment for heart failure and
hypertension [1]

Internal standard for quantitative bioanalysis
(LC-MS/MS) [2] [3]

Molecular
Formula

C₂₄H₂₆N₂O₄ [1] C₂₄H₂₁D₅N₂O₅ [2]

Molecular Weight 406.5 g/mol [1] 427.50 g/mol [2]

Key
Characteristic

Racemic mixture (S- and R-

enantiomers) [4]

Isotopically labeled tracer [2]
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Analytical Method for Quantification

One primary application of 3-Hydroxy Carvedilol-d5 is as an internal standard in mass spectrometry-based

assays to ensure accurate measurement of drug and metabolite levels [2] [3]. The methodology below is

adapted from a published LC-MS/MS protocol for simultaneous quantification of carvedilol and other heart

failure medications [3].
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Start: DBS Sample

Punch Out Disc

Add Water & Vortex

Add Precipitation Solution (with ISTD)

Vortex & Centrifuge ISTD: 3-Hydroxy Carvedilol-d5

Transfer Supernatant

Evaporate under N₂

Reconstitute in LC-MS/MS Solvent

Inject into LC-MS/MS

Data Analysis & Quantification
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Insights on Stability and Properties

While direct stability data is unavailable, the search results provide related insights:

Metabolic Pathway: 3-Hydroxy Carvedilol is an active metabolite of carvedilol [2]. The parent drug's

stability can be influenced by its chiral nature, as the S- and R- enantiomers can interact differently
with biological systems and exhibit distinct metabolic fates [4].

Analytical Stability: In the context of bioanalysis, the stability of 3-Hydroxy Carvedilol-d5 in Dried
Blood Spot (DBS) samples is crucial. One study confirmed that the analyte remained stable in DBS

throughout the sample processing and analysis [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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